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Compound of Interest

Compound Name: Eugenol acetate-d3

Cat. No.: B12363930 Get Quote

An In-depth Technical Guide to Eugenol Acetate-d3
Eugenol acetate-d3 is the deuterated form of eugenol acetate.[1] It serves as a stable isotope-

labeled internal standard in analytical chemistry, particularly in mass spectrometry-based

quantification methods. The incorporation of deuterium atoms provides a distinct mass

difference, allowing it to be distinguished from the non-labeled endogenous eugenol acetate

without significantly altering its chemical properties. This makes it an invaluable tool for

researchers in pharmacokinetics, metabolism studies, and food science.

Chemical Structure and Properties
Eugenol acetate-d3 is structurally identical to eugenol acetate, with the exception of three

hydrogen atoms on the acetyl group being replaced by deuterium atoms. Eugenol acetate

itself, also known as acetyleugenol, is a phenylpropanoid compound and a constituent of

essential oils from plants like cloves (Syzygium aromaticum) and cinnamon.[2][3] It is formed

by the acetylation of eugenol.[4]

The chemical name for Eugenol acetate is 4-allyl-2-methoxyphenyl acetate.[5][6] The "d3"

designation indicates that the methyl group of the acetate moiety contains three deuterium

atoms.

Caption: Chemical structure of Eugenol acetate-d3.
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The following table summarizes the key chemical and physical properties of Eugenol acetate

and its deuterated analog.

Property Eugenol Acetate-d3 Eugenol Acetate

Molecular Formula C₁₂H₁₁D₃O₃ C₁₂H₁₄O₃[6][7][8][9]

Molecular Weight Approx. 209.26 g/mol 206.24 g/mol [6][9]

CAS Number
Not explicitly available in

search results
93-28-7[5][6][9]

Appearance
Colorless to pale yellow solid

or liquid[5]

Colorless to pale yellow solid

or liquid[5]

Purity Typically ≥98% ≥98%[5][9][10]

Boiling Point Not specified 281-286 °C[10]

Density Not specified 1.079 g/mL at 25 °C[10]

Refractive Index Not specified n20/D 1.518[10]

InChI Key

MUFKFMXVLWHCHY-

UHFFFAOYSA-N (for non-

deuterated)

MUFKFMXVLWHCHY-

UHFFFAOYSA-N[8]

SMILES
COC1=C(OC(=O)C([2H])([2H])

[2H])C=CC(CC=C)=C1

COc1cc(CC=C)ccc1OC(C)=O[

10]

Experimental Protocols
Synthesis of Eugenol Acetate
The synthesis of eugenol acetate is typically achieved through the acetylation of eugenol.[11]

For the deuterated form, a deuterated acetylating agent is used.

Objective: To synthesize Eugenol Acetate via acetylation of Eugenol.

Materials:

Eugenol
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Acetic anhydride (for Eugenol acetate) or Acetic anhydride-d6 (for Eugenol acetate-d3)

Catalyst (e.g., lipase, molecular sieves, or a mild acid/base)[12][13]

Solvent (optional, as solvent-free systems are common)[13]

Sodium bicarbonate solution

Anhydrous sodium sulfate

Dichloromethane or other suitable organic solvent

Protocol:

Reaction Setup: In a round-bottom flask, combine eugenol and acetic anhydride. The molar

ratio can be optimized, with ratios from 1:3 to 1:5 (eugenol to acetic anhydride) being

common.[12][13]

Catalysis: Add the chosen catalyst. For enzymatic synthesis, a lipase such as Lipozyme TL

100L can be used at a concentration of around 5% by weight.[12] For chemical catalysis,

molecular sieves or resins like Amberlite XAD-16 can be employed.[13]

Reaction Conditions: The mixture is typically stirred at a controlled temperature.

Temperatures between 50°C and 70°C are often used.[12] The reaction progress can be

monitored by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, the mixture is cooled. If a solvent was used, it is

removed under reduced pressure. The residue is then neutralized with a sodium bicarbonate

solution to quench any remaining acetic anhydride and acid byproducts.

Extraction: The product is extracted from the aqueous phase using an organic solvent like

dichloromethane.[14]

Purification: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, filtered, and the solvent is evaporated. The crude product can be further

purified by column chromatography on silica gel.[14]
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Caption: General workflow for the synthesis and purification of Eugenol acetate-d3.
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Biological Activity and Signaling Pathways
Eugenol acetate exhibits various biological activities, including antibacterial, anticancer, anti-

inflammatory, and antioxidant properties.[1] One of its noted mechanisms of action is the

inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling

pathway and the enhancement of p53 and p21 expression.[1]

NF-κB Inhibition: The NF-κB pathway is a crucial regulator of inflammation and cell survival.

Its inhibition by eugenol acetate can contribute to the compound's anti-inflammatory and pro-

apoptotic effects in cancer cells.

p53 and p21 Upregulation: p53 is a tumor suppressor protein that can induce cell cycle

arrest and apoptosis. p21 is a cyclin-dependent kinase inhibitor that is a downstream target

of p53. By enhancing the expression of both, eugenol acetate can help prevent the

proliferation of cancer cells.[1]
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Caption: The effect of Eugenol Acetate on NF-κB and p53 signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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